Cas no 324758-64-7 (N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide)

• Product Name: N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide
• CAS No: 324758-64-7
• MF: C₂₄H₂₀N₂O₂S
• MW: 400.492804527283
• CID: 6448945
• PubChem ID: 5102066
• Update Time: 2025-05-20

N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide
• AKOS003627550
• SR-01000401062-1
• N-(4-(2,5-dimethylphenyl)thiazol-2-yl)-4-phenoxybenzamide
• Oprea1_298211
• N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-4-phenoxybenzamide
• 324758-64-7
• SR-01000401062
• F0098-0292

• Inchi： 1S/C24H20N2O2S/c1-16-8-9-17(2)21(14-16)22-15-29-24(25-22)26-23(27)18-10-12-20(13-11-18)28-19-6-4-3-5-7-19/h3-15H,1-2H3,(H,25,26,27)
• InChI Key： TVPMMLPMNRMAOS-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(=CC=2)OC2C=CC=CC=2)=O)=NC(=C1)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 400.12454906g/mol
• Monoisotopic Mass: 400.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide

N-4-(2,5-Dimethylphenyl)-1,3-Thiazol-2-yl-4-Phenoxybenzamide: A Comprehensive Overview

The compound with CAS No 324758-64-7, known as N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which combines a thiazole ring system with a phenoxybenzamide moiety. The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is a key feature of this molecule and contributes to its distinctive chemical properties.

Recent studies have highlighted the potential of N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide in various applications. For instance, researchers have explored its role as a potential therapeutic agent in the treatment of neurodegenerative diseases. The compound's ability to modulate specific neuronal pathways has been extensively investigated, with promising results suggesting its potential as a neuroprotective agent. Furthermore, the phenoxybenzamide group within the molecule has been shown to enhance its bioavailability and stability, making it an attractive candidate for drug development.

The synthesis of N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of the synthesis process, reducing both time and cost. This has made the compound more accessible for large-scale production and research purposes.

In terms of applications, N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide has shown potential in the development of advanced materials. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on its application in flexible electronics and light-emitting diodes (LEDs), where its stability and efficiency have been demonstrated under various operating conditions.

Another area of interest is the environmental impact of N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide. Studies have been conducted to assess its biodegradability and toxicity profile. Initial findings suggest that the compound exhibits low toxicity to aquatic organisms and is biodegradable under aerobic conditions. These characteristics make it a more environmentally friendly option compared to some traditional chemicals used in similar applications.

Looking ahead, the continued exploration of N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylium derivatives holds promise for further advancements in both pharmaceutical and materials science. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this field. As research progresses, it is anticipated that this compound will find new applications that leverage its unique chemical properties.